Cas no 101870-13-7 (5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid)

• Product Name: 5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid
• CAS No: 101870-13-7
• MF: C₉H₅NO₅S
• MW: 239.204701185226
• CID: 1130871
• Update Time: 2024-07-26

5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid
• 5-hydroxy-4-nitro-1-benzothiophene-2-carboxylic acid
• LogP
• 5-Hydroxy-4-nitrobenzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C9H5NO5S/c11-5-1-2-6-4(8(5)10(14)15)3-7(16-6)9(12)13/h1-3,11H,(H,12,13)
• InChI Key： BBXUSRRLWQGAMG-UHFFFAOYSA-N
• SMILES： C12=CC=C(O)C([N+]([O-])=O)=C1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 238.98885
• Monoisotopic Mass: 238.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2

Experimental Properties

• Density: 1.761
• Boiling Point: 487.6°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.795
• PSA: 100.67
• pka: 2.89±0.30(Predicted)